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Compound of Interest

Compound Name: Liarozole Fumarate

Cat. No.: B1675236

Liarozole Fumarate: A Synergistic Partner in
Cancer Therapy

A Comparative Guide for Researchers and Drug Development Professionals

Liarozole Fumarate, an imidazole-based compound, has demonstrated significant potential as
a synergistic agent in cancer therapy, primarily through its interaction with retinoids. This guide
provides an objective comparison of Liarozole's synergistic effects, supported by experimental
data, detailed methodologies, and visual representations of key biological pathways and
workflows.

Mechanism of Synergism: Inhibition of Retinoic
Acid Metabolism

Liarozole's primary mechanism of action is the inhibition of the cytochrome P450 enzyme,
CYP26AL1.[1][2] This enzyme is responsible for the catabolism of all-trans-retinoic acid (atRA),
a key signaling molecule involved in cell differentiation, proliferation, and apoptosis.[1][2][3] By
blocking CYP26A1, Liarozole effectively increases the intracellular concentrations of
endogenous and exogenously administered retinoic acid, thereby amplifying its anti-cancer
effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

